Cas no 2228219-18-7 (tert-butyl N-4-(4-amino-1-methyl-1H-pyrazol-5-yl)-3-fluorophenylcarbamate)

• Product Name: tert-butyl N-4-(4-amino-1-methyl-1H-pyrazol-5-yl)-3-fluorophenylcarbamate
• CAS No: 2228219-18-7
• MF: C₁₅H₁₉FN₄O₂
• MW: 306.335366487503
• CID: 6258743
• PubChem ID: 165973131
• Update Time: 2025-11-01

tert-butyl N-4-(4-amino-1-methyl-1H-pyrazol-5-yl)-3-fluorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(4-amino-1-methyl-1H-pyrazol-5-yl)-3-fluorophenylcarbamate
• tert-butyl N-[4-(4-amino-1-methyl-1H-pyrazol-5-yl)-3-fluorophenyl]carbamate
• EN300-1901484
• 2228219-18-7

• Inchi： 1S/C15H19FN4O2/c1-15(2,3)22-14(21)19-9-5-6-10(11(16)7-9)13-12(17)8-18-20(13)4/h5-8H,17H2,1-4H3,(H,19,21)
• InChI Key： PYTRVECFWBHPMJ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1=C(C=NN1C)N)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 306.14920402g/mol
• Monoisotopic Mass: 306.14920402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 82.2Ų

Additional information on tert-butyl N-4-(4-amino-1-methyl-1H-pyrazol-5-yl)-3-fluorophenylcarbamate

Professional Introduction to Compound with CAS No. 2228219-18-7 and Product Name: *tert-butyl N-4-(4-amino-1-methyl-1H-pyrazol-5-yl)-3-fluorophenylcarbamate*

Compound with the CAS number 2228219-18-7 and the product name tert-butyl N-4-(4-amino-1-methyl-1H-pyrazol-5-yl)-3-fluorophenylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The structural features of this compound, particularly the presence of a tert-butyl group and a fluorophenyl moiety, contribute to its unique chemical properties and biological activity.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The incorporation of the 4-amino-1-methyl-1H-pyrazol-5-yl group into the molecular framework is particularly critical, as it imparts specific interactions with biological targets. This group has been extensively studied for its role in modulating various enzymatic pathways, making it a valuable scaffold for developing novel therapeutic agents.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved pharmacokinetic profiles. The presence of a fluorine atom in the phenyl ring of this compound is a key factor that contributes to its favorable pharmacological properties. Fluorine substitution can significantly alter the electronic distribution within the molecule, leading to increased binding affinity and selectivity towards biological targets.

The tert-butyl group at the carbamate position serves multiple purposes in this compound. It not only enhances the overall stability of the molecule but also influences its solubility and bioavailability. The tert-butyl group is known to provide steric hindrance, which can prevent unwanted side reactions and improve the compound's resistance to degradation.

Recent studies have highlighted the potential of this compound as a lead molecule in the development of new drugs targeting various diseases. Its unique structural features make it a promising candidate for further investigation in both preclinical and clinical settings. Researchers have been exploring its efficacy in models of inflammation, cancer, and neurological disorders, where its mechanism of action appears to be particularly relevant.

The biological activity of this compound has been attributed to its ability to interact with specific proteins and enzymes involved in disease pathogenesis. The combination of the pyrazole, fluorophenyl, and carbamate moieties creates a multifunctional scaffold that can engage multiple targets simultaneously. This polypharmacological approach has shown promise in reducing off-target effects and improving therapeutic outcomes.

In terms of drug development, this compound represents an excellent example of how structural optimization can lead to the discovery of novel therapeutic agents. The incorporation of fluorine atoms into pharmaceutical molecules has been well-documented for its ability to enhance binding affinity and metabolic stability. Similarly, the use of tert-butyl groups has been shown to improve solubility and bioavailability, making these compounds more suitable for clinical use.

The synthesis strategies employed for this compound have also contributed to its overall attractiveness as a drug candidate. Advanced synthetic techniques have allowed for the efficient preparation of complex molecules with high precision. These methods have enabled researchers to explore various structural modifications, leading to the identification of more potent and selective derivatives.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique chemical properties make it suitable for use in agrochemicals, materials science, and other industrial applications. The ability to fine-tune its structure allows for customization based on specific needs, making it a versatile tool for researchers across different disciplines.

In conclusion, compound with CAS No. 2228219-18-7 and product name *tert-butyl N-4-(4-amino-1-methyl-1H-pyrazol-5-yl)-3-fluorophenylcarbamate* represents a significant advancement in chemical biology and drug discovery. Its unique structural features, combined with its promising biological activity, make it a valuable candidate for further investigation. As research continues to uncover new applications for this compound, it is likely to play an important role in shaping the future of pharmaceutical development.